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Compound of Interest

2-Bromo-4-methoxyphenylacetic
Compound Name: o
aci

Cat. No. B1276812

Technical Support Center: 2-Bromo-4-
methoxyphenylacetic Acid

This technical support center provides comprehensive guidance on the safe handling, personal
protective equipment (PPE), and experimental use of 2-Bromo-4-methoxyphenylacetic acid
for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-4-methoxyphenylacetic acid?

Al: 2-Bromo-4-methoxyphenylacetic acid is classified as a hazardous substance. The
primary hazards include:

Acute Oral Toxicity: It is toxic if swallowed.[1][2][3][4]

Skin Corrosion/Irritation: It causes skin irritation.[5]

Serious Eye Damage/Eye Irritation: It causes serious eye irritation.[5]

Specific Target Organ Toxicity (Single Exposure): It may cause respiratory irritation.[5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1276812?utm_src=pdf-interest
https://www.benchchem.com/product/b1276812?utm_src=pdf-body
https://www.benchchem.com/product/b1276812?utm_src=pdf-body
https://www.benchchem.com/product/b1276812?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2715762.htm
https://www.benchchem.com/product/B1276812
https://chemical-label.com/en/ghs/print-clp/66916-99-2/2-bromo-4-methoxyphenylacetic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007027/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Hazardous to the Aquatic Environment: It is very toxic to aquatic life.[3][4]
Q2: What should I do in case of accidental exposure?
A2: Immediate action is crucial. Follow these first-aid measures:

 Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing. If they feel unwell, call a poison center or doctor.[5]

o Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,
seek medical advice. Contaminated clothing should be removed and washed before reuse.

[5]

o Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so and continue rinsing. If eye irritation persists, get medical
attention.[5]

 Ingestion: If swallowed, immediately call a poison center or doctor. Rinse the mouth with
water. Do not induce vomiting.

Q3: How should I properly store 2-Bromo-4-methoxyphenylacetic acid?

A3: Store the compound in a well-ventilated place and keep the container tightly closed.[5] It is
recommended to store it under an inert atmosphere.[5] Some suppliers recommend storage at
0-8 °C.

Q4: What are the signs of degradation of 2-Bromo-4-methoxyphenylacetic acid?

A4: Degradation may be indicated by a change in its physical appearance, such as
discoloration from its typical white or cream color. If you observe any significant color change, it
IS advisable to verify its purity using analytical techniques like NMR or GC-MS before use.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Bromo-4-methoxyphenylacetic acid to minimize
exposure risk.
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PPE Category

Recommendation

Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or
OSHA's 29 CFR 1910.133
(US).[5]

Skin Protection

Chemical-resistant, impervious
gloves. A lab coat or protective

suit.

Nitrile rubber, butyl rubber.
Ensure gloves are inspected

prior to use.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

A dust mask type N95 (US) is
recommended, especially
when handling the solid form

where dust may be generated.

[1](2]

Experimental Protocols & Troubleshooting

2-Bromo-4-methoxyphenylacetic acid is a valuable building block in organic synthesis,

particularly for pharmaceuticals.[6] Below is a representative protocol for a reaction involving a

similar compound, which can be adapted by experienced chemists.

Representative Reaction: Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of an aryl

bromide like 2-Bromo-4-methoxyphenylacetic acid with a boronic acid.

Experimental Workflow
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1. Add 2-Bromo-4-methoxyphenylacetic acid,
arylboronic acid, palladium catalyst,
and base to a reaction flask.

l

2. Evacuate and backfill
the flask with an inert gas
(e.g., Argon) three times.

3. Add anhydrous, degassed
solvent via syringe.

4. Heat and stir the reaction
mixture at the desired temperature.
5. Monitor reaction progress
by TLC, GC, or LC-MS.

l

6. Cool, dilute with an organic
solvent, and wash with water
and brine.

7. Dry the organic layer and
concentrate under reduced pressure.

8. Purify the crude product
(e.g., by column chromatography).

Click to download full resolution via product page

Caption: Workflow for a typical Suzuki-Miyaura coupling reaction.
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Troubleshooting Guide

Issue

Potential Cause(s)

Suggested Solution(s)

Low or No Conversion

1. Inactive Catalyst: The
palladium catalyst may have
degraded. 2. Insufficient Base:
The base may not be strong
enough or used in insufficient
quantity to facilitate
transmetalation. 3. Poor
Solvent Quality: The solvent
may not be anhydrous or may

contain dissolved oxygen.

1. Use a fresh batch of catalyst
or a pre-catalyst. 2. Use a
stronger base (e.g., KsPOa,
Cs2CO0:s) or increase the
equivalents. 3. Use freshly
distilled or sparged anhydrous

solvent.

Formation of Side Products

1. Homocoupling of Boronic
Acid: This can occur at higher
temperatures. 2.
Protodeborylation: The boronic
acid can be cleaved by acidic

protons.

1. Lower the reaction
temperature and extend the
reaction time. 2. Ensure the
reaction conditions are

sufficiently basic.

Difficulty in Purification

1. Residual Palladium: The
final product may be
contaminated with palladium.
2. Emulsion during Workup:
The reaction mixture may form
a stable emulsion with the

agueous phase.

1. Treat the organic solution
with a palladium scavenger or
filter through a pad of Celite®.
2. Add more brine to the
aqueous layer to break the

emulsion.

Quantitative Data Summary
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Property Value

Molecular Formula CoH9BrOs

Molecular Weight 245.07 g/mol [1][2][6][7]

Appearance White to cream-colored solid/powder[5][6]
Melting Point 127-131 °C[1][2][7]

Solubility Soluble in Methanol[1]

pKa (Predicted) 4.20 £ 0.10[1]

Vapor Pressure 1.31E-05 mmHg at 25°C[1]

Density 1.56 g/cm3[1]

Logical Relationships in Safe Handling

The following diagram illustrates the logical flow of actions for the safe handling of 2-Bromo-4-
methoxyphenylacetic acid, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2715762.htm
https://www.chemimpex.com/products/28631
https://www.sigmaaldrich.com/SG/en/product/aldrich/653195
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007027/
https://www.chemimpex.com/products/28631
https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2715762.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/653195
https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.lookchem.com/ProductWholeProperty_LCPL556176.htm
https://www.benchchem.com/product/b1276812?utm_src=pdf-body
https://www.benchchem.com/product/b1276812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Handling Solid Compound

[Assess Risks & Read SDS]
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i
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i
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Caption: Logical workflow for the safe handling of 2-Bromo-4-methoxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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